Cas no 1805093-07-5 (4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid)

4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid is a versatile heterocyclic compound featuring a pyridine core substituted with amino, bromo, difluoromethyl, and acetic acid functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced bioactivity. The presence of both bromine and difluoromethyl groups offers potential for selective derivatization, enabling fine-tuning of physicochemical properties. The acetic acid moiety further enhances solubility and reactivity, facilitating downstream modifications. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors or antimicrobial agents due to its balanced electronic and steric characteristics. High purity grades ensure consistent performance in research and industrial applications.

4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid structure

1805093-07-5 structure

Product Name:4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid

CAS No:1805093-07-5

MF:C₈H₇BrF₂N₂O₂

MW:281.054188013077

CID:4852067

Update Time:2025-06-27

4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C8H7BrF2N2O2/c9-3-2-13-4(1-5(14)15)6(7(3)12)8(10)11/h2,8H,1H2,(H2,12,13)(H,14,15)
- InChI Key： UKDUVJHZNJAWLZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CC(=O)O)C(C(F)F)=C1N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 1
Topological Polar Surface Area: 76.2

4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029071239-1g	4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid	1805093-07-5	97%	1g	$1,549.60	2022-04-01

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Additional information on 4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid

Introduction to 4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic Acid (CAS No. 1805093-07-5)

4-Amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid, with the CAS number 1805093-07-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a pyridine core substituted with an amino group, a bromine atom, and a difluoromethyl group, making it a versatile intermediate for the development of various biologically active molecules.

The structural attributes of 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid make it particularly valuable in medicinal chemistry. The presence of the amino group provides a nucleophilic site for further functionalization, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic areas. The compound 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid has emerged as a key building block in the synthesis of novel pharmacophores. For instance, it has been utilized in the creation of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most compelling applications of 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid is in the development of antiviral agents. The pyridine scaffold is frequently found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Moreover, the incorporation of fluorine atoms can modulate pharmacokinetic properties, leading to improved drug efficacy and reduced side effects.

Recent studies have highlighted the utility of 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid in the synthesis of neuropeptide receptor antagonists. These receptors are involved in various neurological disorders, including Alzheimer's disease and Parkinson's disease. The ability to modify the pyridine core with functional groups like amino and difluoromethyl allows for fine-tuning of binding properties, enabling the design of highly specific ligands.

The compound's versatility also extends to its role in developing antimicrobial agents. The structural features of 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid facilitate the creation of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has been particularly relevant in addressing rising concerns about antibiotic resistance.

In conclusion, 4-amino-5-bromo-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805093-07-5) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike, contributing to advancements in treating diverse diseases ranging from cancer to neurological disorders.